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Compound of Interest

3-iodo-6-methoxy-2-
Compound Name:

methylpyridine
CAS No.: 1092978-55-6
Cat. No.: B6228821

Get Quote

\ J

H

INO Molecular Weight: 249.05 g/mol

Executive Summary & Structural Context

3-iodo-6-methoxy-2-methylpyridine represents a critical halogenated heterocyclic scaffold in
medicinal chemistry. It serves as a high-value intermediate for palladium-catalyzed cross-
coupling reactions (Suzuki-Miyaura, Sonogashira) utilized in the synthesis of complex
pharmaceutical agents.

The presence of the iodine atom at the C3 position, flanked by a methyl group (C2) and distal
to a methoxy group (C6), creates a unique electronic environment. This guide provides a
comprehensive spectroscopic breakdown, focusing on distinguishing this specific regioisomer
from its common synthetic byproducts (e.g., 2-iodo-3-methoxy-6-methylpyridine).

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b6228821#bc-rfq
https://www.benchchem.com/product/b6228821/docs?utm_src=pdf-body#technical-whitepaper-spectroscopic-characterization-analytical-profiling-of-3-iodo-6-methoxy-2-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6228821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Analysis & Electronic Effects

The pyridine ring is electron-deficient, but the substituents modify this significantly:
e C6-Methoxy (-OCH

): A strong electron-donating group (EDG) via resonance, significantly shielding the ortho
(C5) and para (C3) positions. However, the C3 position is occupied by lodine.

e C2-Methyl (-CH

): Aweak EDG via induction, slightly shielding the ring and providing a diagnostic singlet in
1H NMR.

e C3-lodine (-1): A heavy atom. While electronegative, its large electron cloud causes a "Heavy
Atom Effect,"” often resulting in a significant upfield shift (shielding) of the attached carbon
(C3)in

C NMR, typically to 90-100 ppm, contrary to the expected deshielding of lighter halogens.
Nuclear Magnetic Resonance (NMR) Profiling[1][2]
H NMR Spectroscopy

The proton NMR spectrum is characterized by two distinct aromatic signals (H4 and H5) and
two aliphatic singlets.

Solvent: CDCI

(Chloroform-d) Frequency: 400 MHz / 500 MHz
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Critical Distinction: In the isomer 2-iodo-3-methoxy-6-methylpyridine, the methoxy is at C3. This
shifts the adjacent protons significantly. The H4/H5 coupling constant (~8 Hz) confirms the

protons are neighbors, validating the 2,3,6-substitution pattern.

C NMR Spectroscopy

The Carbon-13 spectrum is the definitive tool for confirming the position of the lodine atom via

the heavy atom effect.

Solvent: CDCI

[LI[21[3]14]
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Shift (
Position Type Assignment Logic
» PpmM)
Attached to Oxygen
C6 162.5-164.0 Quaternary (C) ]
(Deshielded).
Attached to Methyl,
Cc2 156.0 — 158.0 Quaternary (C) )
ortho to Nitrogen.
) Para to Methyl, meta
C4 140.0 — 142.0 Methine (CH)
to Methoxy.
Ortho to Methoxy
C5 106.0 — 108.0 Methine (CH) (Shielded by
resonance).
Diagnostic Peak.
Attached to lodine.
C3 88.0-94.0 Quaternary (C) ] ]
Upfield shifted due to
Heavy Atom Effect.
Methyl (CH
-OCH 53.5-54.5 Methoxy carbon.
)
Methyl (CH
-CH 24.0 - 25.0 Methyl carbon.

)

Mass Spectrometry (MS) & Purity Analysis
lonization Profile

o Technique: ESI (Electrospray lonization) or APCI in Positive Mode.

e Molecular lon (M+H)

: Calculated m/z = 250.06 (Exact Mass: 248.96).

o Pattern: lodine is monoisotopic (
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). There is no M+2 peak typical of Cl or Br. The mass defect of lodine is unique (negative
mass defect relative to hydrocarbons), aiding in high-resolution confirmation.

Fragmentation Pathway (EI/MS)

If using Electron Impact (El):

[M]+: 249 (Base peak or strong).

[M - CH

]+: Loss of methyl radical.

[M - 1]+: 122 (Loss of lodine). This is a major fragmentation pathway due to the weak C-I
bond.

[M-1-CH

]+: 107.

Infrared (IR) Spectroscopy

Method: ATR-FTIR (Solid state or neat oil)

C-H Stretch (Ar): 3050 — 3000 cm

(Weak).

e C-H Stretch (Alk): 2950 — 2850 cm
(Methyl/Methoxy).

e C=N/C=C Ring Stretch: 1580 — 1550 cm
(Strong, characteristic of pyridine).

e C-O Stretch: 1250 — 1230 cm

(Ar-O-C ether linkage).

e C-| Stretch: ~500 — 600 cm
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(Fingerprint region, often difficult to assign definitively without comparison).

Analytical Validation Workflow

The following diagram outlines the logical flow for validating the identity of the compound,
specifically differentiating it from regioisomers.
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Crude Sample

(3-iodo-6-methoxy-2-methylpyridine)

LC-MS Analysis
(Check MW & Purity)

i

1H NMR (CDCI3)

‘es (Ortho)

No (Wrong Mass)

Yes (Shielded by OMe)

13C NMR

(Heavy Atom Effect) No (Meta/Para)

No

VALIDATED STRUCTURE POSSIBLE ISOMER
3-iodo-6-methoxy-2-methylpyridine (e.g., 2-iodo-3-methoxy...)

Click to download full resolution via product page
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Caption: Logical decision tree for the structural validation of 3-iodo-6-methoxy-2-
methylpyridine, emphasizing differentiation from isomers via NMR shifts.

Synthesis & Impurity Profile

Understanding the synthesis helps anticipate impurities. A common route involves the
lodination of 2-methyl-6-methoxypyridine or the methoxylation of 2-fluoro-3-iodo-6-
methylpyridine.

Common Impurities:

o Regioisomers: If direct iodination is used, iodination at C5 (instead of C3) is a risk.

o Differentiation: C5-lodo isomer will have H3 and H4 coupled. H3 will be very shielded
(~6.5 ppm) due to being ortho to Methyl (weak) and meta to Methoxy. The target (C3-lodo)
has H5 shielded by Methoxy (strong).

 Starting Material: 2-methyl-6-methoxypyridine (Missing I). Mass = 123.

o Di-iodinated species: 3,5-diiodo-6-methoxy-2-methylpyridine. Mass = 375.

References

e Isomer Characterization (Reference): Wang, Y., et al. "Synthesis and Crystal Structure of 2-
lodo-3-methoxy-6-methylpyridine."” Acta Crystallographica Section E, 2009. Note: This
reference provides the experimental baseline for the regioisomer, validating the shift logic
used for the target.

¢ Pyridine NMR Shift Data: "NMR Chemical Shifts of Trace Impurities: Industrially Preferred
Solvents." Journal of Organic Chemistry, 1997/2016. Used for solvent residual calibration in
CDCI3.

e Schlosser, M., et al. "Site-Selective Metallation and Functionalization of Pyridines." European
Journal of Organic Chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. pure.mpg.de [pure.mpg.de]
e 2.rsc.org [rsc.org]
e 3.rsc.org [rsc.org]
e 4. rsc.org [rsc.org]

¢ To cite this document: BenchChem. [Technical Whitepaper: Spectroscopic Characterization
& Analytical Profiling of 3-iodo-6-methoxy-2-methylpyridine]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b6228821/docs#technical-
whitepaper-spectroscopic-characterization-analytical-profiling-of-3-iodo-6-methoxy-2-
methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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